Cas no 5129-37-3 (Propanoic acid,2,2-dimethyl-, butyl ester)

• Product Name: Propanoic acid,2,2-dimethyl-, butyl ester
• CAS No: 5129-37-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 383762
• PubChem ID: 138420
• Update Time: 2025-04-19

Propanoic acid,2,2-dimethyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, butyl ester
• butyl 2,2-dimethylpropanoate
• 2,2-Dimethylpropionic acid, buthyl ester
• Butyl pivalate
• n-Butyl pivalate
• Pivalicacid, butyl ester (7CI,8CI)
• butyl-2,2-dimethylpropanoate
• FCDMDSDHBVPGGE-UHFFFAOYSA-N
• SCHEMBL126843
• Butyl neopentanoate
• AKOS006239759
• Propanoic acid, 2,2-dimethyl-, butyl ester
• 5129-37-3
• DTXSID40199285
• G77138
• DTXCID70121776

• Inchi： 1S/C9H18O2/c1-5-6-7-11-8(10)9(2,3)4/h5-7H2,1-4H3
• InChI Key： FCDMDSDHBVPGGE-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters